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Compound of Interest

Compound Name: 1-Chlorobutan-2-one

Cat. No.: B1265656 Get Quote

Essential Safety and Handling Guide for 1-
Chlorobutan-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-Chlorobutan-2-one
(CAS No. 616-27-3) to ensure the safety of laboratory personnel and the integrity of research.

Adherence to these protocols is essential for minimizing risks associated with this chemical.

Immediate Safety Concerns and Hazards
1-Chlorobutan-2-one is a hazardous chemical that presents multiple risks. It is a flammable

liquid and vapor.[1][2] The substance is toxic if swallowed and can be toxic or fatal if it comes

into contact with the skin.[1][2] It is also known to cause skin irritation and may cause irritation

to the respiratory system.[1][3]
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Hazard Category Classification

Flammable liquids Category 3

Acute toxicity, Oral Category 3

Acute toxicity, Dermal Category 2/3

Skin corrosion/irritation Causes skin irritation

Eye irritation Category 2

Acute toxicity, Inhalation Category 2

Specific target organ toxicity (single exposure) May cause respiratory irritation

Hazardous to the aquatic environment (short-

term)
Acute 1

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-Chlorobutan-2-
one to prevent exposure.
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PPE Category Specification Purpose

Hand Protection Chemical impermeable gloves.

To prevent skin contact, as the

substance is toxic and can be

absorbed through the skin.[2]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

and vapors.[3][4]

Skin and Body Protection

A fully buttoned lab coat and

closed-toe shoes. Long pants

should be worn.[4]

To protect skin from accidental

splashes and contact.

Respiratory Protection

Use only in a well-ventilated

area. If ventilation is

inadequate, wear a

NIOSH/MSHA approved

respirator.[2][5]

To prevent inhalation of

harmful vapors.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible.[6]

Work in a well-ventilated area, preferably within a chemical fume hood.[2][7]

Remove all potential ignition sources, such as open flames, hot plates, and spark-producing

equipment.[7][8]

Use non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge.[7][8]

Have appropriate spill containment materials readily available.

2. Handling:

Wear the mandatory personal protective equipment at all times.
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Avoid direct contact with the chemical. Do not get it in your eyes, on your skin, or on your

clothing.[2]

Do not breathe in gas, fumes, vapor, or spray.[2]

Measure and transfer the chemical carefully to minimize splashing and vapor generation.

Keep the container tightly closed when not in use.[2][8]

3. In Case of Exposure:

If inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

If on skin: Immediately remove all contaminated clothing. Rinse the affected area with plenty

of water for at least 15 minutes. Seek immediate medical attention.[2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention.[2]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[2][5]

Disposal Plan
1. Waste Collection:

Collect all waste containing 1-Chlorobutan-2-one, including contaminated consumables, in

a designated and properly labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted.

2. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials and ignition sources.

Keep the container tightly closed.
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3. Final Disposal:

Dispose of the hazardous waste through a licensed waste disposal contractor.

All disposal activities must be in accordance with local, state, and federal regulations.[2] Do

not dispose of it down the drain or into the environment.[6][8]

Workflow for Handling 1-Chlorobutan-2-one
Caption: Workflow for the safe handling of 1-Chlorobutan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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